Cas no 1005592-50-6 (4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione)
1005592-50-6 structure
Product Name:4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
CAS No:1005592-50-6
MF:C8H7F3N2O2
MW:220.148592233658
MDL:MFCD04967125
CID:3058830
PubChem ID:17024874
Update Time:2025-04-21
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
- AKOS B007356
- ART-CHEM-BB B007356
- 4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
- 4,4,4-TRIFLUORO-1-(1-METHYL-1H-PYRAZOL-4-YL)-1,3-BUTANEDIONE
- AKOS000308262
- STK313377
- EN300-228440
- 4,4,4-trifluoro-1-(1-methylpyrazol-4-yl)butane-1,3-dione
- BBL039364
- CS-0300676
- 1005592-50-6
- RIHPNZIIOUVBPU-UHFFFAOYSA-N
- SCHEMBL15846995
-
- MDL: MFCD04967125
- Inchi: 1S/C8H7F3N2O2/c1-13-4-5(3-12-13)6(14)2-7(15)8(9,10)11/h3-4H,2H2,1H3
- InChI Key: RIHPNZIIOUVBPU-UHFFFAOYSA-N
- SMILES: FC(C(CC(C1C=NN(C)C=1)=O)=O)(F)F
Computed Properties
- Exact Mass: 220.04596196Da
- Monoisotopic Mass: 220.04596196Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52Ų
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Security Information
- Storage Condition:(BD494833)
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026131-250mg |
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione |
1005592-50-6 | 250mg |
£152.00 | 2022-03-01 | ||
| Fluorochem | 026131-1g |
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione |
1005592-50-6 | 1g |
£363.00 | 2022-03-01 | ||
| Fluorochem | 026131-2g |
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione |
1005592-50-6 | 2g |
£638.00 | 2022-03-01 | ||
| Fluorochem | 026131-5g |
4,4,4-Trifluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione |
1005592-50-6 | 5g |
£963.00 | 2022-03-01 | ||
| Enamine | EN300-228440-0.05g |
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione |
1005592-50-6 | 95% | 0.05g |
$112.0 | 2024-06-20 | |
| Enamine | EN300-228440-0.1g |
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione |
1005592-50-6 | 95% | 0.1g |
$167.0 | 2024-06-20 | |
| Enamine | EN300-228440-0.25g |
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione |
1005592-50-6 | 95% | 0.25g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-228440-0.5g |
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione |
1005592-50-6 | 95% | 0.5g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-228440-1.0g |
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione |
1005592-50-6 | 95% | 1.0g |
$482.0 | 2024-06-20 | |
| Enamine | EN300-228440-2.5g |
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione |
1005592-50-6 | 95% | 2.5g |
$781.0 | 2024-06-20 |
4,4,4-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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